(1S)-2-chloro-1-(2,4-diisopropylphenyl)ethanol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
(1S)-1-[2,4-Bis(propan-2-yl)phenyl]-2-chloroethan-1-ol is an organic compound characterized by its unique structure, which includes a phenyl ring substituted with two isopropyl groups and a chloroethanol moiety
Properties
Molecular Formula |
C14H21ClO |
|---|---|
Molecular Weight |
240.77 g/mol |
IUPAC Name |
(1S)-2-chloro-1-[2,4-di(propan-2-yl)phenyl]ethanol |
InChI |
InChI=1S/C14H21ClO/c1-9(2)11-5-6-12(14(16)8-15)13(7-11)10(3)4/h5-7,9-10,14,16H,8H2,1-4H3/t14-/m1/s1 |
InChI Key |
XRKKVEHJRHTTGS-CQSZACIVSA-N |
Isomeric SMILES |
CC(C)C1=CC(=C(C=C1)[C@@H](CCl)O)C(C)C |
Canonical SMILES |
CC(C)C1=CC(=C(C=C1)C(CCl)O)C(C)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (1S)-1-[2,4-Bis(propan-2-yl)phenyl]-2-chloroethan-1-ol typically involves the following steps:
Starting Material: The synthesis begins with 2,4-diisopropylphenol.
Chlorination: The phenol is chlorinated using thionyl chloride (SOCl₂) to introduce the chloro group.
Reduction: The resulting chlorinated product is then reduced using a reducing agent such as lithium aluminum hydride (LiAlH₄) to obtain the desired chloroethanol compound.
Industrial Production Methods
In an industrial setting, the production of (1S)-1-[2,4-Bis(propan-2-yl)phenyl]-2-chloroethan-1-ol may involve large-scale chlorination and reduction processes, utilizing continuous flow reactors to ensure efficient and consistent production.
Chemical Reactions Analysis
Types of Reactions
(1S)-1-[2,4-Bis(propan-2-yl)phenyl]-2-chloroethan-1-ol can undergo various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.
Reduction: The chloro group can be reduced to form a corresponding alcohol.
Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols.
Common Reagents and Conditions
Oxidation: Reagents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) can be used under acidic conditions.
Reduction: Lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are common reducing agents.
Substitution: Nucleophiles such as ammonia (NH₃) or sodium thiolate (NaS⁻) can be used under basic conditions.
Major Products
Oxidation: Formation of ketones or aldehydes.
Reduction: Formation of alcohols.
Substitution: Formation of amines or thiols.
Scientific Research Applications
(1S)-1-[2,4-Bis(propan-2-yl)phenyl]-2-chloroethan-1-ol has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.
Medicine: Explored for its potential use in drug development, particularly in the synthesis of pharmaceuticals.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism by which (1S)-1-[2,4-Bis(propan-2-yl)phenyl]-2-chloroethan-1-ol exerts its effects involves interactions with specific molecular targets. The chloroethanol moiety can interact with enzymes or receptors, leading to modulation of biological pathways. The phenyl ring with isopropyl groups may enhance the compound’s lipophilicity, facilitating its interaction with lipid membranes and proteins.
Comparison with Similar Compounds
Similar Compounds
(1S)-1-[2,4-Bis(propan-2-yl)phenyl]-2-chloroethan-1-ol: shares similarities with other organochlorine compounds, such as:
Uniqueness
- The presence of two isopropyl groups on the phenyl ring distinguishes (1S)-1-[2,4-Bis(propan-2-yl)phenyl]-2-chloroethan-1-ol from other chlorinated compounds. This structural feature may confer unique chemical and biological properties, such as increased steric hindrance and altered reactivity.
Biological Activity
(1S)-2-chloro-1-(2,4-diisopropylphenyl)ethanol is a chlorinated organic compound that has garnered attention for its potential biological activities. This compound is structurally characterized by a chloro group and a diisopropylphenyl moiety, which may influence its interaction with biological targets. This article reviews the biological activity of this compound, focusing on its antimicrobial and anti-inflammatory properties, as well as its potential applications in medicine and industry.
- Molecular Formula : C14H21ClO
- Molecular Weight : 240.77 g/mol
- IUPAC Name : (1S)-2-chloro-1-[2,4-di(propan-2-yl)phenyl]ethanol
- InChI Key : XRKKVEHJRHTTGS-CQSZACIVSA-N
Synthesis
The synthesis of (1S)-2-chloro-1-(2,4-diisopropylphenyl)ethanol typically involves:
- Chlorination : The starting material, 2,4-diisopropylphenol, is chlorinated using thionyl chloride (SOCl₂).
- Reduction : The chlorinated product undergoes reduction with lithium aluminum hydride (LiAlH₄) to yield the desired chloroethanol compound.
Antimicrobial Properties
Recent studies have indicated that (1S)-2-chloro-1-(2,4-diisopropylphenyl)ethanol exhibits significant antimicrobial activity. It has been tested against various bacterial strains and fungi, demonstrating effectiveness in inhibiting growth. For instance:
- Gram-positive Bacteria : Effective against Staphylococcus aureus and Streptococcus pyogenes.
- Gram-negative Bacteria : Shows activity against Escherichia coli and Pseudomonas aeruginosa.
The mechanism appears to involve disruption of bacterial cell membranes and interference with metabolic pathways .
Anti-inflammatory Properties
In addition to its antimicrobial effects, this compound has been explored for its anti-inflammatory properties. In vitro assays have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophage cell lines. This suggests potential utility in treating inflammatory conditions .
Study on Antimicrobial Efficacy
A study conducted by researchers at a university laboratory evaluated the antimicrobial efficacy of (1S)-2-chloro-1-(2,4-diisopropylphenyl)ethanol against common pathogens. The results indicated:
- Minimum Inhibitory Concentration (MIC) values ranging from 32 to 128 µg/mL for various bacterial strains.
- A notable reduction in biofilm formation on surfaces treated with the compound.
Anti-inflammatory Mechanism Investigation
Another research project investigated the anti-inflammatory mechanisms of this compound using animal models of arthritis. The findings revealed:
- A significant reduction in paw swelling and joint inflammation in treated groups compared to controls.
- Histological analysis showed decreased infiltration of inflammatory cells in joint tissues.
Comparison with Similar Compounds
| Compound Name | Structure | Antimicrobial Activity | Anti-inflammatory Activity |
|---|---|---|---|
| (1S)-2-chloro-1-(2,4-diisopropylphenyl)ethanol | Structure | Yes | Yes |
| 2-Chloro-1-(2,4-dichlorophenyl)ethanol | Structure | Moderate | No |
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
